
Dicamba-methyl chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dicamba-methyl

Cat. No.: B166017 Get Quote

Dicamba-Methyl: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure,

physicochemical properties, and mode of action of dicamba-methyl. The information is

presented to support research, scientific analysis, and drug development activities related to

this compound.

Chemical Identity and Structure
Dicamba-methyl is the methyl ester of dicamba, a selective herbicide.[1] Its chemical identity

is well-established through various nomenclature systems.

IUPAC Name: methyl 3,6-dichloro-2-methoxybenzoate[1][2]

CAS Number: 6597-78-0[1][2]

Molecular Formula: C₉H₈Cl₂O₃[1][2]

SMILES: COC1=C(C=CC(=C1C(=O)OC)Cl)Cl[1][2]
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Synonyms: Methyl 3,6-dichloro-2-methoxybenzoate, Disugran, Racuza, Methyl 3,6-dichloro-

o-anisate[1][2]

The chemical structure of dicamba-methyl is depicted in the following diagram:

Caption: Chemical structure of dicamba-methyl.

Physicochemical Properties
A summary of the key physicochemical properties of dicamba-methyl is presented in the table

below. These properties are crucial for understanding its environmental fate, transport, and

biological interactions.

Property Value Source(s)

Molecular Weight 235.06 g/mol [1][2]

Melting Point 114-116 °C [2]

Boiling Point 311.4 °C at 760 mmHg [3]

Density 1.341 g/cm³ [3]

LogP (Octanol-Water Partition

Coefficient)
2.5 - 2.7886 [3][4]

Flash Point -26 °C [3]

Mode of Action: Synthetic Auxin
Dicamba-methyl, like its parent compound dicamba, acts as a synthetic auxin.[1][5][6] Auxins

are a class of plant hormones that regulate various growth and developmental processes.[7][8]

At herbicidal concentrations, synthetic auxins like dicamba disrupt these processes, leading to

uncontrolled and abnormal plant growth, which ultimately results in plant death.[6][7][8]

The following diagram illustrates the general auxin signaling pathway, which is the target of

dicamba's herbicidal activity.
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Caption: Simplified auxin signaling pathway and the action of dicamba.

Experimental Protocols
The determination of the physicochemical properties of dicamba-methyl follows established

scientific methodologies, often adhering to guidelines set by organizations such as the

Organisation for Economic Co-operation and Development (OECD).[2][9][10][11][12]

General Workflow for Physicochemical Characterization
The following diagram outlines a typical workflow for the experimental determination of the key

physicochemical properties of a chemical substance like dicamba-methyl.

Physicochemical Characterization Workflow

Obtain Pure Dicamba-Methyl Sample

Melting Point Determination
(e.g., Capillary Method)

Boiling Point Determination Density Measurement
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Caption: Experimental workflow for physicochemical characterization.

Methodologies for Key Experiments
Melting Point Determination: The melting point of dicamba-methyl can be determined using

the capillary method.[13][14][15] A small, powdered sample of the pure compound is packed

into a capillary tube and heated in a calibrated melting point apparatus. The temperature

range from the first sign of melting to complete liquefaction is recorded.[13][14][15]

Water Solubility Determination: The flask method is a common technique to determine water

solubility.[16][17][18][19] An excess amount of dicamba-methyl is added to a known volume
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of water in a flask. The mixture is agitated at a constant temperature until equilibrium is

reached. The solution is then filtered, and the concentration of dicamba-methyl in the

aqueous phase is determined analytically, typically by High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography (GC).[16]

Vapor Pressure Measurement: The gas saturation method can be used to determine the

vapor pressure of dicamba-methyl.[20][21][22][23][24] A stream of inert gas is passed over

a sample of the compound at a constant temperature at a rate slow enough to ensure

saturation. The amount of substance transported by the gas is then determined, from which

the vapor pressure can be calculated.[21][22][24]

Spectral Data
Spectral data is essential for the structural elucidation and quantification of dicamba-methyl.
Mass spectrometry (MS) and infrared (IR) spectroscopy are key analytical techniques. The

NIST WebBook provides access to mass and IR spectra for dicamba-methyl.[25][26]

PubChem also provides spectral information.[1]

Disclaimer: This document is intended for informational purposes for a technical audience. All

laboratory work should be conducted in accordance with established safety protocols and

regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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